Cas no 906067-39-8 (Methanone, (4,9-dihydro-3H-pyrido[3,4-b]indol-1-yl)(2-methoxyphenyl)-)

Methanone, (4,9-dihydro-3H-pyrido[3,4-b]indol-1-yl)(2-methoxyphenyl)- structure
906067-39-8 structure
Product Name:Methanone, (4,9-dihydro-3H-pyrido[3,4-b]indol-1-yl)(2-methoxyphenyl)-
CAS No:906067-39-8
MF:C19H16N2O2
MW:304.342544555664
CID:749774
PubChem ID:71423283
Update Time:2025-04-19

Methanone, (4,9-dihydro-3H-pyrido[3,4-b]indol-1-yl)(2-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (4,9-dihydro-3H-pyrido[3,4-b]indol-1-yl)(2-methoxyphenyl)-
    • 4,9-dihydro-3H-pyrido[3,4-b]indol-1-yl-(2-methoxyphenyl)methanone
    • DTXSID30842172
    • 906067-39-8
    • (4,9-Dihydro-3H-beta-carbolin-1-yl)(2-methoxyphenyl)methanone
    • Inchi: 1S/C19H16N2O2/c1-23-16-9-5-3-7-14(16)19(22)18-17-13(10-11-20-18)12-6-2-4-8-15(12)21-17/h2-9,21H,10-11H2,1H3
    • InChI Key: OHBROBNWFXUQIZ-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1OC)C1C2=C(C3C=CC=CC=3N2)CCN=1

Computed Properties

  • Exact Mass: 304.121177757g/mol
  • Monoisotopic Mass: 304.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 54.4Ų
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